Cas no 951894-72-7 (3-(5-Fluoro-2-methoxyphenyl)-1-propene)

• Product Name: 3-(5-Fluoro-2-methoxyphenyl)-1-propene
• CAS No: 951894-72-7
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 4722835
• PubChem ID: 24722109
• Update Time: 2025-11-02

3-(5-Fluoro-2-methoxyphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(5-FLUORO-2-METHOXYPHENYL)-1-PROPENE
• 4-fluoro-1-methoxy-2-(prop-2-en-1-yl)benzene
• 3-(5-Fluoro-2-methoxyphenyl)-1-propene

• MDL： MFCD09801318
• Inchi： 1S/C10H11FO/c1-3-4-8-7-9(11)5-6-10(8)12-2/h3,5-7H,1,4H2,2H3
• InChI Key： DSJSRDUUYHCWOF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC=C)OC

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(5-Fluoro-2-methoxyphenyl)-1-propene

Comprehensive Guide to 3-(5-Fluoro-2-methoxyphenyl)-1-propene (CAS No. 951894-72-7): Properties, Applications, and Market Insights

3-(5-Fluoro-2-methoxyphenyl)-1-propene (CAS No. 951894-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated aromatic compound features a unique molecular structure combining a methoxy group and fluoro substituent, making it valuable for various synthetic applications. With the growing demand for fluoro-organic intermediates in drug development, this compound has become increasingly important in modern chemical synthesis.

The compound's molecular formula is C₁₀H₁₁FO, with a molecular weight of 166.19 g/mol. Its structure contains a propenyl side chain attached to a 5-fluoro-2-methoxyphenyl ring system, which contributes to its reactivity and potential applications. Researchers particularly value this phenylpropene derivative for its versatility in cross-coupling reactions and as a building block for more complex molecules.

In pharmaceutical applications, 3-(5-Fluoro-2-methoxyphenyl)-1-propene serves as a key intermediate in the synthesis of potential drug candidates. The presence of both electron-donating methoxy group and electron-withdrawing fluorine atom creates interesting electronic properties that can influence biological activity. Current research explores its use in developing CNS-active compounds and selective enzyme inhibitors, aligning with the pharmaceutical industry's focus on targeted therapies.

The agrochemical sector has shown growing interest in fluoroaromatic compounds like 951894-72-7 for developing new crop protection agents. The compound's structural features make it suitable for creating novel pesticides with improved selectivity and environmental profiles. This application aligns with current agricultural trends emphasizing sustainable pest control and reduced environmental impact.

From a synthetic chemistry perspective, 3-(5-Fluoro-2-methoxyphenyl)-1-propene offers multiple reactive sites for functionalization. The allylic position is particularly valuable for various transformations, while the aromatic ring can undergo electrophilic substitutions. These characteristics make it a versatile building block in medicinal chemistry and material science applications.

The global market for fluorinated fine chemicals has been expanding steadily, with 951894-72-7 benefiting from this trend. Increased demand for fluoro-pharmaceutical intermediates and specialty chemicals has driven research into more efficient synthesis routes for this compound. Current production methods focus on atom-economical processes and green chemistry principles, reflecting the industry's sustainability priorities.

Quality control for 3-(5-Fluoro-2-methoxyphenyl)-1-propene typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure high purity levels required for research and industrial applications. Storage recommendations generally suggest keeping the compound in cool, dry conditions under inert atmosphere to maintain stability.

Recent scientific literature highlights innovative applications of phenylpropene derivatives in material science, particularly in developing advanced polymers and functional materials. The unique electronic properties imparted by the fluoro-methoxy substitution pattern make 951894-72-7 interesting for these emerging applications.

Safety considerations for handling 3-(5-Fluoro-2-methoxyphenyl)-1-propene follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during handling. The compound's material safety data sheet provides detailed guidance for safe use in research and industrial settings.

The future outlook for 951894-72-7 appears promising, with potential applications expanding beyond current uses. Ongoing research into fluorinated bioactive compounds and smart materials may create new opportunities for this versatile chemical intermediate. As synthetic methodologies advance, more efficient production routes may further increase its accessibility to researchers worldwide.

For researchers seeking high-purity 3-(5-Fluoro-2-methoxyphenyl)-1-propene, several specialty chemical suppliers offer this compound with varying specifications. When sourcing this material, important considerations include purity grade, batch consistency, and analytical documentation to ensure it meets specific research requirements.

In conclusion, 3-(5-Fluoro-2-methoxyphenyl)-1-propene (CAS No. 951894-72-7) represents an important fluorinated building block with diverse applications in pharmaceutical research, agrochemical development, and material science. Its unique structural features and reactivity profile continue to make it valuable for innovative chemical synthesis and drug discovery efforts.